Deshydroxyethoxy-2,3-O-(dimethylmethylene) Ticagrelor
Deshydroxyethoxy-2,3-O-(dimethylmethylene) Ticagrelor
Brand Name:
Vulcanchem
CAS No.:
274693-49-1
VCID:
VC0044310
InChI:
InChI=1S/C24H28F2N6O3S/c1-4-7-36-23-28-21(27-15-9-12(15)11-5-6-13(25)14(26)8-11)18-22(29-23)32(31-30-18)16-10-17(33)20-19(16)34-24(2,3)35-20/h5-6,8,12,15-17,19-20,33H,4,7,9-10H2,1-3H3,(H,27,28,29)/t12-,15+,16+,17-,19-,20+/m0/s1
SMILES:
CCCSC1=NC(=C2C(=N1)N(N=N2)C3CC(C4C3OC(O4)(C)C)O)NC5CC5C6=CC(=C(C=C6)F)F
Molecular Formula:
C24H28F2N6O3S
Molecular Weight:
518.584
Deshydroxyethoxy-2,3-O-(dimethylmethylene) Ticagrelor
CAS No.: 274693-49-1
Reference Standards
VCID: VC0044310
Molecular Formula: C24H28F2N6O3S
Molecular Weight: 518.584
| CAS No. | 274693-49-1 |
|---|---|
| Product Name | Deshydroxyethoxy-2,3-O-(dimethylmethylene) Ticagrelor |
| Molecular Formula | C24H28F2N6O3S |
| Molecular Weight | 518.584 |
| IUPAC Name | (3aR,4S,6R,6aS)-6-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-propylsulfanyltriazolo[4,5-d]pyrimidin-3-yl]-2,2-dimethyl-4,5,6,6a-tetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-ol |
| Standard InChI | InChI=1S/C24H28F2N6O3S/c1-4-7-36-23-28-21(27-15-9-12(15)11-5-6-13(25)14(26)8-11)18-22(29-23)32(31-30-18)16-10-17(33)20-19(16)34-24(2,3)35-20/h5-6,8,12,15-17,19-20,33H,4,7,9-10H2,1-3H3,(H,27,28,29)/t12-,15+,16+,17-,19-,20+/m0/s1 |
| Standard InChIKey | GIHHRVYXULTCNA-FNOIDJSQSA-N |
| SMILES | CCCSC1=NC(=C2C(=N1)N(N=N2)C3CC(C4C3OC(O4)(C)C)O)NC5CC5C6=CC(=C(C=C6)F)F |
| Synonyms | (3aR,4S,6R,6aS)-6-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]tetrahydro-2,2-dimethyl-4H-cyclopenta-1,3-dioxol-4-ol |
| PubChem Compound | 72947056 |
| Last Modified | Nov 11 2021 |
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